Cas no 91503-79-6 (Flurbiprofen axetil)

• Product Name: Flurbiprofen axetil
• CAS No: 91503-79-6
• MF: C₁₉H₁₉FO₄
• MW: 330.350169420242
• MDL: MFCD00900049
• CID: 805910
• PubChem ID: 3395
• Update Time: 2025-11-01

Flurbiprofen axetil Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-aceticacid, 2-fluoro-a-methyl-,1-(acetyloxy)ethyl ester
• 1-Acetoxyethyl 2-(2-fluoro-[1,1'-biphenyl]-4-yl)propanoate
• 1-acetyloxyethyl 2-(3-fluoro-4-phenylphenyl)propanoate
• Flurbiprofen Axetil
• Flurbiprofen Axetil (Mixture of Diastereomers)
• 1-Acetoxyethyl 2-(2-fluoro-4-biphenylyl)propionate
• CC5013
• FP 83
• Lenalidomide
• LFP 83
• Lipfen
• Lipo-flurbiprofen axetil
• Liposomal flurbiprofen axetil
• Ropion
• Ropiopn
• 1-Acetoxyethyl 2-(2-Fluoro-4-biphenylyl)propionate (mixture of diastereoisomers)
• 2-(2-Fluoro-4-biphenylyl)propionic Acid 1-Acetoxyethyl Ester (mixture of diastereoisomers)
• 2-Fluoro-alpha-methyl-[1,1'-biphenyl]-4-acetic acid 1-(acetyloxy)ethyl ester
• 1-acetoxyethyl 2-(2-fluorobiphenyl-4-yl)propanoate
• 1-Acetoxyethyl-2-(2-fluoro-4-biphenylyl)propionate
• AK163527
• 4-Biphenylacetic acid, 2-fluoro-alpha-methyl-, 1-acetoxyethyl ester
• 2-Fluoro-alpha-methyl-(1,1'-bipheny
• 1-Acetoxyethyl 2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanoate
• s6457
• SCHEMBL1649401
• (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-, 1-(acetyloxy)ethyl ester
• LFP83
• UNII-I0OU31PUI5
• 1-(acetyloxy)ethyl 2-{2-fluoro-[1,1'-biphenyl]-4-yl}propanoate
• CHEMBL3183067
• CAS-91503-79-6
• J-521373
• AC-455
• 1-acetoxyethyl-2-(2-fluoro-4-biphenyl)propionate
• AKOS024464989
• NCGC00182710-01
• FLURBIPROFEN AXETIL [JAN]
• CHEBI:31627
• LFP 83;Ropiopn;LFP-83;LFP83
• F1176
• LFP-83
• 2-Fluoro-alpha-methyl-(1,1'-biphenyl)-4-acetic acid 1-(acetyloxy)ethyl ester
• FP83
• DTXCID1028526
• DS-8257
• FP-83
• D01475
• Q27280207
• Tox21_113023
• FLURBIPROFEN AXETIL [WHO-DD]
• 2-fluoro-a-methyl-[1,1'-Biphenyl]-4-acetic acid 1-(acetyloxy)ethyl ester; Flurbiprofen Axetil
• DB14938
• Flurbiprofen Axetil,(S)
• DA-33622
• (1,1'-BIPHENYL)-4-ACETIC ACID, 2-FLUORO-.ALPHA.-METHYL-, 1-(ACETYLOXY)ETHYL ESTER
• Ropion; Ropiopn; Lipfen; LFP-83
• SBI-0654123.0001
• Flurbiprofen axetil (JAN)
• 91503-79-6
• HY-101481
• Acetoxyethyl 2-(2-fluoro-[1,1'-biphenyl]-4-yl)propanoate
• Ropion (TN)
• NCGC00182710-02
• BCP21336
• Tox21_113023_1
• F17835
• 1-(acetyloxy)ethyl 2-(2-fluoro-(1,1'-biphenyl)-4-yl)propanoate
• MFCD00900049
• CS-0021519
• I0OU31PUI5
• DTXSID8048600
• Flurbiprofen axetil

• MDL： MFCD00900049
• Inchi： 1S/C19H19FO4/c1-12(19(22)24-14(3)23-13(2)21)16-9-10-17(18(20)11-16)15-7-5-4-6-8-15/h4-12,14H,1-3H3
• InChI Key： ALIVXCSEERJYHU-UHFFFAOYSA-N
• SMILES： O=C(C)OC(C)OC(C(C)C1C=C(F)C(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 330.12700
• Monoisotopic Mass: 330.126737
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless to yellowish transparent oil, slightly smelly and bitter
• Density: 1.169
• Boiling Point: 424.3℃ at 760 mmHg
• Flash Point: 203.0±22.2 °C
• Refractive Index: 1.528
• PSA: 52.60000
• LogP: 4.04850
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Flurbiprofen axetil Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Safety Instruction： H301
• RTECS：DU8342000
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Flurbiprofen axetil

Flurbiprofen axetil and CAS No. 91503-79-6: A Comprehensive Overview

Flurbiprofen axetil, a derivative of flurbiprofen, is a widely recognized pharmaceutical compound with significant applications in the field of medicine. The compound is identified by the Chemical Abstracts Service Number (CAS No.) 91503-79-6, which serves as a unique identifier for chemical substances. This introduction delves into the properties, applications, and recent research findings associated with Flurbiprofen axetil and its CAS number.

Flurbiprofen axetil belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is primarily utilized for its potent anti-inflammatory, analgesic, and antipyretic effects. The compound's molecular structure, characterized by an axetil group, enhances its bioavailability and pharmacological activity. This modification allows for better absorption and prolonged action, making it an effective treatment option for various inflammatory conditions.

The pharmacological profile of Flurbiprofen axetil has been extensively studied in both preclinical and clinical settings. Research has demonstrated its efficacy in managing conditions such as osteoarthritis, rheumatoid arthritis, and post-operative pain. The compound's ability to inhibit cyclooxygenase (COX) enzymes, which are crucial in the synthesis of prostaglandins, contributes to its anti-inflammatory properties. This mechanism of action makes Flurbiprofen axetil a valuable therapeutic agent in the management of chronic inflammatory disorders.

Recent advancements in pharmaceutical research have highlighted the potential of Flurbiprofen axetil in combination therapies. Studies have shown that when used in conjunction with other NSAIDs or complementary treatments, Flurbiprofen axetil can provide synergistic effects, enhancing overall patient outcomes. Additionally, research into novel delivery systems has explored formulations that improve the compound's stability and bioavailability, further optimizing its therapeutic potential.

The safety profile of Flurbiprofen axetil has been thoroughly evaluated through extensive clinical trials. While generally well-tolerated, common side effects include gastrointestinal discomfort, headache, and dizziness. As with other NSAIDs, there is a need for careful monitoring in patients with pre-existing conditions such as gastrointestinal ulcers or kidney impairment. Ongoing research aims to mitigate these risks and develop strategies for safe long-term use.

In the realm of academic research, Flurbiprofen axetil continues to be a subject of interest due to its versatile applications. Investigational studies are exploring its potential role in managing inflammatory bowel disease (IBD) and other autoimmune disorders. The compound's ability to modulate inflammatory pathways suggests that it may offer benefits beyond traditional pain relief. These findings underscore the importance of continued research into Flurbiprofen axetil's mechanisms of action and therapeutic applications.

The industrial production of Flurbiprofen axetil adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced synthetic techniques to produce high-purity compounds that meet regulatory standards. The use of precise analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry ensures that each batch meets the required specifications before being released for medical use.

The global market for Flurbiprofen axetil reflects its widespread adoption in various healthcare settings. Pharmaceutical companies continue to invest in research and development to expand its applications and improve patient care. Regulatory agencies worldwide have approved Flurbiprofen axetil formulations for use in multiple countries, underscoring its therapeutic value and safety profile.

Future directions in Flurbiprofen axetil research include exploring novel formulations and combination therapies that enhance efficacy while minimizing side effects. Advances in drug delivery systems, such as targeted-release mechanisms, hold promise for optimizing therapeutic outcomes. Additionally, investigating the compound's role in emerging therapeutic areas could open new avenues for treatment.

In conclusion, Flurbiprofen axetil is a well-established pharmaceutical compound with significant medical applications. Its unique properties and mechanisms of action make it an effective treatment option for various inflammatory conditions. Ongoing research continues to uncover new therapeutic possibilities and improve patient care through innovative approaches and advanced formulations.